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Compound of Interest

Compound Name: 3-Fluoro-5-iodopyridine

Cat. No.: B1320037 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the molecular structure and properties of 3-
Fluoro-5-iodopyridine, a halogenated pyridine derivative of significant interest in medicinal

chemistry and organic synthesis. Its unique substitution pattern offers a versatile scaffold for

the development of novel pharmaceutical agents and functional materials.

Molecular Properties and Structure
3-Fluoro-5-iodopyridine is a heterocyclic compound with the chemical formula C₅H₃FIN.[1][2]

[3][4] The molecule consists of a central pyridine ring, which is a six-membered aromatic

heterocycle containing one nitrogen atom. The ring is substituted with a fluorine atom at the 3-

position and an iodine atom at the 5-position. This specific arrangement of electronegative

halogens on the pyridine core imparts distinct chemical reactivity and physical properties to the

molecule.

The molecular weight of 3-Fluoro-5-iodopyridine is approximately 222.99 g/mol .[2][3][4] The

presence of both fluorine and iodine atoms allows for selective functionalization through

various cross-coupling reactions, making it a valuable building block in the synthesis of more

complex molecules.
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The key physicochemical properties of 3-Fluoro-5-iodopyridine are summarized in the table

below for easy reference and comparison.

Property Value

Molecular Formula C₅H₃FIN[1][2][3][4]

Molecular Weight 222.99 g/mol [2][3][4]

CAS Number 757950-13-3[1][2][3][4]

Density 2.046 g/cm³[1]

Boiling Point 196.2 °C at 760 mmHg[1]

Flash Point 72.5 °C[1]

Refractive Index 1.599[1]

Logical Relationship of Molecular Components
The structural arrangement of 3-Fluoro-5-iodopyridine is fundamental to its chemical

behavior. The following diagram illustrates the connectivity of the constituent atoms and

functional groups.
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Caption: Molecular component relationship in 3-Fluoro-5-iodopyridine.

This document is intended for informational purposes for a technical audience. For

experimental use, please refer to a comprehensive Material Safety Data Sheet (MSDS) and

follow appropriate laboratory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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